Cas no 88682-19-3 (1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-one)

• Product Name: 1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-one
• CAS No: 88682-19-3
• MF: C₅H₄OS₅
• MW: 240.40965461731
• CID: 581986
• PubChem ID: 2329204
• Update Time: 2025-04-19

1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-one
• [1,3]dithiolo[4,5-f][1,3,5]trithiepin-2-one
• Z56799436
• SCHEMBL8314372
• DTXSID90368126
• HMS1721D06
• AKOS034456248
• 88682-19-3

• Inchi： 1S/C5H4OS5/c6-5-10-3-4(11-5)9-2-7-1-8-3/h1-2H2
• InChI Key： GLMNTECYDMMZAK-UHFFFAOYSA-N
• SMILES： S1CSCSC2=C1SC(=O)S2

Computed Properties

• Exact Mass: 239.88657061g/mol
• Monoisotopic Mass: 239.88657061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers